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Compound of Interest

Compound Name: PKM_2 activator 10

Cat. No.: B11928468

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and regulatory
compliance. This document provides a comprehensive guide to the safe disposal of PKM2
activator 10 (CAS No. 2490276-04-3), a compound utilized in cancer research. The primary
source for disposal information should always be the Safety Data Sheet (SDS) provided by the
manufacturer.

Immediate Safety and Handling Precautions

Before handling PKM2 activator 10, it is crucial to be familiar with its safety profile. While a
specific, publicly available Safety Data Sheet (SDS) for PKM2 activator 10 was not found in
the search, the manufacturer, MedChemExpress, provides a means to request it directly from
their product page. General safety precautions for similar laboratory chemicals include using
full personal protective equipment (PPE), such as gloves, lab coats, and eye protection, and
working in a well-ventilated area to avoid inhalation of dust or aerosols.

Step-by-Step Disposal Protocol

The following procedure is a general guideline based on best practices for laboratory chemical
waste disposal. It is imperative to consult the official Safety Data Sheet (SDS) for PKM2
activator 10 before proceeding with disposal.

o Obtain the Safety Data Sheet (SDS): The most accurate and specific disposal instructions
will be found in Section 13 of the SDS for PKM2 activator 10. This can be requested from
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the supplier, such as MedChemExpress.

o Segregation of Waste: Chemical waste must be segregated according to its hazard class. Do
not mix PKM2 activator 10 waste with incompatible materials. For instance, acids should be
stored separately from bases, and oxidizing agents kept apart from organic compounds.

o Containerization:

o Solid Waste: Collect solid PKM2 activator 10 waste, including contaminated consumables
like gloves and weighing papers, in a designated, properly labeled hazardous waste
container. The container must be chemically compatible with the waste and have a secure,
leak-proof lid.

o Liquid Waste (Solutions): If PKM2 activator 10 is in a solvent, collect the waste solution in
a designated, sealed, and clearly labeled container. The label should include the chemical
name, concentration, and any solvents used. Do not pour chemical waste down the drain
unless explicitly permitted by your institution's Environmental Health and Safety (EHS)
department and the SDS.

e Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name ("PKM2 activator 10"). The label should also indicate the primary hazards
(e.g., combustible solid, as is common for similar compounds).

o Storage: Store waste containers in a designated satellite accumulation area (SAA) within the
laboratory. This area should be secure, well-ventilated, and away from general laboratory
traffic.

» Disposal Request: Once the waste container is full or has reached the accumulation time
limit set by your institution, contact your Environmental Health and Safety (EHS) department
to arrange for pickup and disposal by a licensed hazardous waste contractor.

Quantitative Data Summary

For the proper management of chemical waste, it is important to adhere to established limits
and guidelines. The following table summarizes general quantitative data relevant to laboratory
chemical waste disposal.
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Parameter

Guideline Source

Maximum Accumulation Time
in SAA

Up to one year for partiall
.p y P Y Institutional EHS
filled containers

Maximum Volume in SAA

Typically no more than 55 o
Institutional EHS
gallons of hazardous waste

Rinsate Collection

The first rinse of a container
should be collected as Institutional EHS

chemical waste

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of PKM2

activator 10.
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PKM2 Activator 10 Disposal Workflow

Start: Have PKM2
activator 10 for disposal

Obtain and consult
Safety Data Sheet (SDS)

Is the waste solid?

Is the waste liquid?

Collect in a labeled
hazardous solid
waste container

Collect in a labeled
hazardous liquid
waste container

Store in designated
Satellite Accumulation
Area (SAA)

Contact Environmental
Health & Safety (EHS)
for pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Decision workflow for the disposal of PKM2 activator 10.
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Disclaimer: This information is intended as a general guide. Always consult the specific Safety
Data Sheet (SDS) for PKM2 activator 10 and your institution's Environmental Health and
Safety (EHS) guidelines for complete and accurate disposal procedures. The user assumes all
responsibility for compliance with applicable laws and regulations.

» To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of PKM2
Activator 10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11928468#pkm2-activator-10-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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